3-Amino-4-cyclobutylamino-benzoic acid methyl ester

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: methyl 3-amino-4-(cyclobutylamino)benzoate
• InChI: InChI=1S/C12H16N2O2/c1-16-12(15)8-5-6-11(10(13)7-8)14-9-3-2-4-9/h5-7,9,14H,2-4,13H2,1H3
• InChI Key: PWTKPVJHKQRCJI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)NC2CCC2)N

Description

3-Amino-4-cyclobutylamino-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-cyclobutylamino-3-nitro-benzoic acid methyl ester (18.959, 56.3 mmol) in ethyl alcohol (300 ml) in a Parr shaker was added 10% Pd/C (0.67 g). The reaction was subjected to an atmosphere of hydrogen (50 psi) until the consumption of hydrogen ceased (2 hours). The reaction mixture was filtered through a pad of Celite® and concentrated to give 15.94 g of 3-Amino-4-cyclobutylamino-benzoic acid methyl ester as a solid.